Cas no 827320-16-1 (Ethene, (2-isocyanatoethoxy)-)
Ethene, (2-isocyanatoethoxy)- structure
Product Name:Ethene, (2-isocyanatoethoxy)-
CAS No:827320-16-1
MF:C5H7NO2
MW:113.114581346512
CID:684863
PubChem ID:17856169
Update Time:2025-04-19
Ethene, (2-isocyanatoethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Ethene, (2-isocyanatoethoxy)-
- 1-ethenoxy-2-isocyanatoethane
- 2-vinyloxyethyl isocyanate
- DTXSID00591302
- 827320-16-1
- SCHEMBL692435
- (2-Isocyanatoethoxy)ethene
-
- Inchi: 1S/C5H7NO2/c1-2-8-4-3-6-5-7/h2H,1,3-4H2
- InChI Key: HJGDEBOFNVBPKY-UHFFFAOYSA-N
- SMILES: O(C=C)CCN=C=O
Computed Properties
- Exact Mass: 113.047678466g/mol
- Monoisotopic Mass: 113.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.7Ų
Ethene, (2-isocyanatoethoxy)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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